Cas no 2000441-75-6 (methyl 2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)butanoate)
Methyl 2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)butanoate is a specialized organic compound with potential applications in pharmaceutical and agrochemical industries. Characterized by a unique triazole moiety and a fatty alkyl chain, it offers advantages such as enhanced solubility and improved stability. This compound may serve as a building block for the development of novel drugs with potent biological activity.
2000441-75-6 structure
Product Name:methyl 2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)butanoate
CAS No:2000441-75-6
MF:C10H18N4O2
MW:226.275521755219
CID:5824966
PubChem ID:165495931
Update Time:2025-07-26
methyl 2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)butanoate
- EN300-1140829
- 2000441-75-6
- methyl 2-[(propan-2-yl)amino]-3-(1H-1,2,4-triazol-1-yl)butanoate
-
- Inchi： 1S/C10H18N4O2/c1-7(2)13-9(10(15)16-4)8(3)14-6-11-5-12-14/h5-9,13H,1-4H3
- InChI Key： DKALUCHTZWHMIK-UHFFFAOYSA-N
- SMILES： O(C)C(C(C(C)N1C=NC=N1)NC(C)C)=O
Computed Properties
- Exact Mass: 226.14297583g/mol
- Monoisotopic Mass: 226.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 69Ų
methyl 2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1140829-0.05g |
methyl 2-[(propan-2-yl)amino]-3-(1H-1,2,4-triazol-1-yl)butanoate |
2000441-75-6 | 95% | 0.05g |
$1008.0 | 2023-10-26 | |
| Enamine | EN300-1140829-0.1g |
methyl 2-[(propan-2-yl)amino]-3-(1H-1,2,4-triazol-1-yl)butanoate |
2000441-75-6 | 95% | 0.1g |
$1056.0 | 2023-10-26 | |
| Enamine | EN300-1140829-0.25g |
methyl 2-[(propan-2-yl)amino]-3-(1H-1,2,4-triazol-1-yl)butanoate |
2000441-75-6 | 95% | 0.25g |
$1104.0 | 2023-10-26 | |
| Enamine | EN300-1140829-0.5g |
methyl 2-[(propan-2-yl)amino]-3-(1H-1,2,4-triazol-1-yl)butanoate |
2000441-75-6 | 95% | 0.5g |
$1152.0 | 2023-10-26 | |
| Enamine | EN300-1140829-1.0g |
methyl 2-[(propan-2-yl)amino]-3-(1H-1,2,4-triazol-1-yl)butanoate |
2000441-75-6 | 1g |
$1442.0 | 2023-06-09 | ||
| Enamine | EN300-1140829-2.5g |
methyl 2-[(propan-2-yl)amino]-3-(1H-1,2,4-triazol-1-yl)butanoate |
2000441-75-6 | 95% | 2.5g |
$2351.0 | 2023-10-26 | |
| Enamine | EN300-1140829-5.0g |
methyl 2-[(propan-2-yl)amino]-3-(1H-1,2,4-triazol-1-yl)butanoate |
2000441-75-6 | 5g |
$4184.0 | 2023-06-09 | ||
| Enamine | EN300-1140829-10.0g |
methyl 2-[(propan-2-yl)amino]-3-(1H-1,2,4-triazol-1-yl)butanoate |
2000441-75-6 | 10g |
$6205.0 | 2023-06-09 | ||
| Enamine | EN300-1140829-1g |
methyl 2-[(propan-2-yl)amino]-3-(1H-1,2,4-triazol-1-yl)butanoate |
2000441-75-6 | 95% | 1g |
$1200.0 | 2023-10-26 | |
| Enamine | EN300-1140829-5g |
methyl 2-[(propan-2-yl)amino]-3-(1H-1,2,4-triazol-1-yl)butanoate |
2000441-75-6 | 95% | 5g |
$3479.0 | 2023-10-26 |
methyl 2-(propan-2-yl)amino-3-(1H-1,2,4-triazol-1-yl)butanoate Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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